Talc

Specification

• CAS No.: 13376-74-4
• Molecular Formula: Mg3(OH)2Si4O10; Mg3(Si4O10)(OH)2; H2Mg3O12Si4
• Molecular Weight: 379.27 g/mol
• IUPAC Name: dioxosilane;oxomagnesium;hydrate
• Standard InChI: InChI=1S/3Mg.4O2Si.H2O.3O/c;;;4*1-3-2;;;;/h;;;;;;;1H2
• Standard InChI Key: FPAFDBFIGPHWGO-UHFFFAOYSA-N
• Impurities: Impurities: dolomite; calcite; iron oxide; carbon; quartz; and manganese oxide; Tremolite; Commercial talc often contains other mineral contaminants including crystalline silica as well as amphibole and serpentine forms of asbestos... The upstate New York mines are contaminated with tremolite and anthophyllite. Vermont ... mining ore deposits /are/ without significant asbestos and crystalline silica contamination
• SMILES: O.O=[Mg].O=[Mg].O=[Mg].O=[Si]=O.O=[Si]=O.O=[Si]=O.O=[Si]=O
• Canonical SMILES: O.O=[Mg].O=[Mg].O=[Mg].O=[Si]=O.O=[Si]=O.O=[Si]=O.O=[Si]=O
• Colorform: White to grayish-white, very fine crystalline powder; Apple-green powder; luster pearly or greasy; feel greasy; White powder.; A layered, hydrated magnesium silicate; Mono- or triclinic ... Pale-green to dark-green or greenish-gray; also white, silvery-white, grey, brownish; translucent; pearly, greasy or dull ... Commonly thin tabular crystals, up to 1 cm in width. Usually massive, fine-grained, compact; also as foliated or fibrous masses or in globular stellate groups
• Melting Point: 1700 to 1800 °F (NTP, 1992); 900-1000 °C; 1700-1800°F; 1652°F to 1832°F

Introduction

Chemical Composition and Structure

Talc is a hydrated magnesium sheet silicate with the chemical formula Mg₃Si₄O₁₀(OH)₂. This formula indicates that talc contains magnesium, silicon, oxygen, and hydrogen in specific proportions. Analysis of its elemental composition reveals the precise proportions of these constituents.

Elemental Composition

Talc's molecular weight is 379.27 g/mol. The elemental breakdown by percentage is as follows:

Element	Percentage by Weight	Oxide Form	Percentage as Oxide
Magnesium	19.23%	MgO	31.88%
Silicon	29.62%	SiO₂	63.37%
Hydrogen	0.53%	H₂O	4.75%
Oxygen	50.62%	-	-
Total	100.00%		100.00%
This composition remains remarkably consistent across most talc deposits, though minor variations may occur due to substitutions or impurities.

Crystal Structure

Talc possesses a distinct trioctahedral layered mineral structure, which is fundamental to its characteristic properties. Its structure is classified as TOT, consisting of parallel layers weakly bonded to each other by van der Waals forces. Each TOT layer comprises:

• Two tetrahedral sheets (T) composed of silica tetrahedra (SiO₄)

• One trioctahedral sheet (O) sandwiched between the tetrahedral sheets
  The tetrahedral sheets contain silicon ions surrounded by four oxygen ions, with three oxygen ions shared with neighboring tetrahedra to form a hexagonal sheet. The remaining apical oxygen ions bond with the trioctahedral sheet, which has a structure similar to the mineral brucite. This configuration creates electrically neutral TOT layers that are weakly bonded to each other, explaining talc's perfect basal cleavage and exceptional softness.
  The crystallographic parameters of talc include:

Physical Properties

Talc's unique physical properties directly result from its distinctive layered structure and weak interlayer bonding, giving it commercial value across numerous applications.

Mechanical and Optical Properties

Among talc's most defining characteristics is its extreme softness, registering as 1 on the Mohs hardness scale, making it the standard for the lowest degree of hardness in minerals. This exceptional softness results from the weak van der Waals forces between the TOT layers.
Other significant physical properties include:

Property	Value/Description
Cleavage	{001} Perfect
Density	2.7-2.8 g/cm³ (Average 2.75)
Color	Pale green, white, gray-white, yellowish-white, brownish-white
Diaphaneity	Translucent
Fracture	Uneven
Habit	Foliated, massive, scaly
Luster	Vitreous to pearly
Streak	White
Optically, talc is biaxial negative with refractive indices: α = 1.538-1.55, β = 1.575-1.594, γ = 1.575-1.6. It exhibits noticeable dispersion (r > v) and pleochroism ranging from colorless to pale green.

Additional Physical Characteristics

Talc demonstrates several other notable properties:

• Hydrophobic nature (water-repellent)

• Chemical inertness

• Low electrical conductivity

• High thermal stability

• Resistance to acids and alkalis

• Luminescence: Fluorescent under UV light (orange-yellow under short UV, yellow under long UV)
  These properties contribute significantly to talc's versatility in various industrial applications and explain its continued relevance across diverse sectors.

Formation and Occurrence

Talc forms through several geological processes, primarily involving the metamorphism of magnesium-rich rocks under specific conditions. Understanding these formation mechanisms provides insight into where talc deposits are likely to occur and their purity characteristics.

The dominant formation pathway for talc is the metamorphism of magnesian minerals such as serpentine, pyroxene, amphibole, and olivine in the presence of carbon dioxide and water. This process, known as "talc carbonation" or "steatization," produces a suite of rocks called talc carbonates. The primary reaction can be represented as:
serpentine + carbon dioxide → talc + magnesite + water
Another significant formation mechanism involves the reaction between dolomite and silica, typical in the skarnification of dolomites by silica-flooding in contact metamorphic aureoles:
dolomite + silica + water → talc + calcite + carbon dioxide
Talc can also form from magnesium chlorite and quartz during blueschist and eclogite metamorphism. Additionally, it occurs as a diagenetic mineral in sedimentary rocks, forming from the transformation of metastable hydrated magnesium-clay precursors that precipitate from marine and lake water under certain conditions.

Environmental Conditions and Occurrence

Talc primarily forms in environments characterized by:

• Hydrothermal alteration of non-aluminous magnesian silicates

• Low-grade thermal metamorphism of siliceous dolomites

• Metamorphic conditions associated with high-pressure, low-temperature minerals
  Rocks containing significant talc content are typically white, friable, and fibrous, sometimes referred to as "whiteschist". Talc deposits are found worldwide, with significant occurrences in various geological settings across different continents.

Industrial Applications

Talc's unique combination of properties—softness, chemical inertness, high thermal stability, and hydrophobicity—makes it valuable across numerous industries. Its applications continue to expand as new uses are discovered and developed.

Rubber and Polymer Industry

In the rubber industry, talc serves as an important additive that enhances processing properties of rubber, plastic, and resin. It specifically improves calendering and ejection characteristics while reducing raw material costs. Talc's platy structure provides reinforcement in polymer composites, improving mechanical properties while maintaining processing ease.

Paper Industry

The paper industry utilizes talc in three primary capacities:

• As a filler material

• As a coating component

• As a resin control agent for pulp
  Talc provides multiple benefits to paper products, including:

• Increased firmness and whiteness

• Enhanced opacity and brightness

• Improved ink adsorption capacity

• Strong fixation of pigments for superior color effects

• Minimal wear on papermaking and printing equipment due to its low concave wear value

Waterproof Materials and Construction

Talc powder serves as a valuable filler in waterproofing products, including:

• Linoleum

• Roofing paper

• Asphalt tiles

• Roof coatings
  Its hydrophobic nature makes it particularly effective in these applications by enhancing water resistance.

Ceramic Applications

Talc plays a crucial role in the production of steatite and cordierite ceramics. Its properties contribute to:

• Controlled thermal expansion

• Improved electrical insulation

• Enhanced strength in ceramic bodies

• Better resistance to thermal shock

Cosmetics and Personal Care

Talc has traditionally been used in cosmetic and personal care products, including:

• Body powders

• Facial powders

• Foundation makeup

• Various other cosmetic formulations
  Its softness, ability to absorb moisture, and lubricating properties make it effective in these applications.

Mineralogical Classification and Relationships

Talc occupies a specific position within mineral classification systems, with distinctive relationships to other mineral groups and varieties.

Classification and Synonyms

Talc is recognized as a valid mineral species, with its status established prior to the formation of the International Mineralogical Association (Pre-IMA, 1546). Several synonyms and related terms exist, including:

• Kerolite

• Magnesium Talc

• Soapstone (massive form)

• Steatite (massive form)
  The name "talc" itself derives from Arabic origins, reflecting the historical recognition and utilization of this mineral across different cultures.

Related Minerals and Distinctions

Talc's structure is similar to pyrophyllite, but with magnesium in the octahedral sites of the composite layers rather than aluminum. This distinction is crucial for understanding talc's unique properties compared to related sheet silicates.
While talc often occurs in association with other minerals, its definition as a single-phase mineral with a specific chemical formula and crystal structure remains unchanged regardless of its associations or crystalline habits (platy, fibrous, acicular, or massive).